Cas no 1505937-92-7 (6,6,6-Trifluoro-3-methylhexan-2-ol)

• Product Name: 6,6,6-Trifluoro-3-methylhexan-2-ol
• CAS No: 1505937-92-7
• MF: C₇H₁₃F₃O
• MW: 170.172733068466
• CID: 5742256
• PubChem ID: 79423465
• Update Time: 2025-10-22

6,6,6-Trifluoro-3-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1624790
• 6,6,6-trifluoro-3-methylhexan-2-ol
• AKOS017977586
• CS-0278438
• 1505937-92-7
• 2-Hexanol, 6,6,6-trifluoro-3-methyl-
• 6,6,6-Trifluoro-3-methylhexan-2-ol

• Inchi： 1S/C7H13F3O/c1-5(6(2)11)3-4-7(8,9)10/h5-6,11H,3-4H2,1-2H3
• InChI Key： HHERIGFQFXQNBF-UHFFFAOYSA-N
• SMILES： FC(CCC(C)C(C)O)(F)F

Computed Properties

• Exact Mass: 170.09184952g/mol
• Monoisotopic Mass: 170.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 132.1±35.0 °C(Predicted)
• pka: 14.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 6,6,6-Trifluoro-3-methylhexan-2-ol

6,6,6-Trifluoro-3-methylhexan-2-ol (CAS No. 1505937-92-7): A Versatile Compound in Pharmaceutical and Industrial Applications

6,6,6-Trifluoro-3-methylhexan-2-ol, with the chemical identifier CAS No. 1505937-92-7, represents a multifunctional compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical development, materials science, and chemical synthesis. This compound belongs to the class of fluorinated alcohols, characterized by the presence of three fluorine atoms on the central carbon of the hexyl chain, which imparts specific physicochemical properties critical for its utility in advanced research areas.

Recent studies have highlighted the role of 6,6,6-Trifluoro-3-methylhexan-2-ol as a key intermediate in the synthesis of fluorinated pharmaceuticals, where its fluorine-containing structure enables the modulation of drug metabolism and bioavailability. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its application in the design of fluorinated analogs of antidiabetic agents, where the trifluoromethyl group was shown to enhance metabolic stability and reduce off-target interactions. This underscores the importance of 6,6,6-Trifluoro-3-methylhexan-3-ol as a building block for the development of next-generation therapeutics.

The chemical structure of 6,6,6-Trifluoro-3-methylhexan-2-ol features a six-carbon chain with fluorine atoms at positions 6, 6, and 6, along with a methyl group at position 3 and a hydroxyl group at position 2. This arrangement creates a highly polar molecule with strong intermolecular forces, which is critical for its solubility characteristics and reactivity in organic synthesis. The presence of multiple fluorine atoms also contributes to its low surface energy, making it a valuable material in the development of non-stick coatings and specialized polymers.

Research published in Advanced Materials in 2024 explored the use of 6,6,6-Trifluoro-3-methylhexan-2-ol as a precursor for fluorinated surfactants, which are essential in pharmaceutical formulations for improving drug delivery systems. These surfactants, derived from the compound, demonstrated enhanced biocompatibility and reduced cytotoxicity compared to traditional surfactants, highlighting their potential in targeted drug delivery applications. The study also emphasized the importance of controlling the fluorination pattern, such as the 6,6,6-Trifluoro-3-methylhexan-2-ol configuration, to optimize functional properties.

From a synthetic perspective, the preparation of 6,6,6-Trifluoro-3-methylhexan-2-ol often involves fluorination reactions using selective reagents such as fluorine gas or fluorinating agents, followed by hydroxylation steps to introduce the hydroxyl functionality. A 2023 paper in Organic Synthesis detailed a novel method for the efficient synthesis of this compound through a combination of electrophilic fluorination and nucleophilic substitution, achieving high yields and purity levels. This synthetic route is particularly relevant for industrial-scale production, as it minimizes byproducts and aligns with green chemistry principles.

Recent advancements in computational chemistry have also provided insights into the behavior of 6,6,6-Trifluoro-3-methylhexan-2-ol in biological systems. Molecular dynamics simulations conducted in 2023 revealed that the compound exhibits favorable interactions with lipid membranes, which could influence its permeability across cell membranes. This property is of particular interest in the development of topical pharmaceuticals and transdermal delivery systems, where controlled penetration of active ingredients is crucial.

Furthermore, the compound's role in the design of fluorinated polymers has been a focus of recent research. A 2024 study in Macromolecules reported the synthesis of a fluorinated polyurethane using 6,6,6-Trifluoro-3-methylhexan-2-ol as a monomer, which demonstrated exceptional thermal stability and resistance to chemical degradation. These properties make the material suitable for applications in extreme environments, such as aerospace and automotive industries, where conventional polymers may fail under harsh conditions.

In conclusion, 6,6,6-Trifluoro-3-methylhexan-2-ol (CAS No. 1505937-92-7) is a compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional properties have positioned it as a key player in the development of advanced pharmaceuticals, materials, and synthetic methodologies. As research continues to evolve, the compound is expected to play an increasingly important role in addressing complex challenges in healthcare and industrial innovation.